2-Hydroxy-5-[bis[4-[N-butyl-N-(2-sodiosulfoethyl)amino]phenyl]methyl]-3-methylbenzoic acid
2-Hydroxy-5-[bis[4-[N-butyl-N-(2-sodiosulfoethyl)amino]phenyl]methyl]-3-methylbenzoic acid
Brand Name:
Vulcanchem
CAS No.:
10142-91-3
VCID:
VC0155696
InChI:
InChI=1S/C33H44N2O9S2.2Na/c1-4-6-16-34(18-20-45(39,40)41)28-12-8-25(9-13-28)31(27-22-24(3)32(36)30(23-27)33(37)38)26-10-14-29(15-11-26)35(17-7-5-2)19-21-46(42,43)44;;/h8-15,22-23,31,36H,4-7,16-21H2,1-3H3,(H,37,38)(H,39,40,41)(H,42,43,44);;/q;2*+1/p-2
SMILES:
CCCCN(CCS(=O)(=O)O)C1=CC=C(C=C1)C(C2=CC=C(C=C2)N(CCCC)CCS(=O)(=O)O)C3=CC(=C(C(=C3)C(=O)[O-])[O-])C.[Na+].[Na+]
Molecular Formula:
C33H42N2Na2O9S2
Molecular Weight:
720.804
2-Hydroxy-5-[bis[4-[N-butyl-N-(2-sodiosulfoethyl)amino]phenyl]methyl]-3-methylbenzoic acid
CAS No.: 10142-91-3
Main Products
VCID: VC0155696
Molecular Formula: C33H42N2Na2O9S2
Molecular Weight: 720.804
![2-Hydroxy-5-[bis[4-[N-butyl-N-(2-sodiosulfoethyl)amino]phenyl]methyl]-3-methylbenzoic acid - 10142-91-3](/images/no_structure.jpg)
| CAS No. | 10142-91-3 |
|---|---|
| Product Name | 2-Hydroxy-5-[bis[4-[N-butyl-N-(2-sodiosulfoethyl)amino]phenyl]methyl]-3-methylbenzoic acid |
| Molecular Formula | C33H42N2Na2O9S2 |
| Molecular Weight | 720.804 |
| IUPAC Name | disodium;5-[bis[4-[butyl(2-sulfoethyl)amino]phenyl]methyl]-3-methyl-2-oxidobenzoate |
| Standard InChI | InChI=1S/C33H44N2O9S2.2Na/c1-4-6-16-34(18-20-45(39,40)41)28-12-8-25(9-13-28)31(27-22-24(3)32(36)30(23-27)33(37)38)26-10-14-29(15-11-26)35(17-7-5-2)19-21-46(42,43)44;;/h8-15,22-23,31,36H,4-7,16-21H2,1-3H3,(H,37,38)(H,39,40,41)(H,42,43,44);;/q;2*+1/p-2 |
| Standard InChIKey | QUTPXBDJXNQYQV-UHFFFAOYSA-L |
| SMILES | CCCCN(CCS(=O)(=O)O)C1=CC=C(C=C1)C(C2=CC=C(C=C2)N(CCCC)CCS(=O)(=O)O)C3=CC(=C(C(=C3)C(=O)[O-])[O-])C.[Na+].[Na+] |
| Last Modified | Aug 20 2021 |
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